![molecular formula C18H25FN2O4S B6020280 4-[4-fluoro-3-(1-piperidinylsulfonyl)benzoyl]-2,6-dimethylmorpholine](/img/structure/B6020280.png)
4-[4-fluoro-3-(1-piperidinylsulfonyl)benzoyl]-2,6-dimethylmorpholine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[4-fluoro-3-(1-piperidinylsulfonyl)benzoyl]-2,6-dimethylmorpholine, also known as F12746A, is a small molecule drug candidate that has gained attention in the field of cancer research due to its potential to inhibit tumor growth.
Mechanism of Action
4-[4-fluoro-3-(1-piperidinylsulfonyl)benzoyl]-2,6-dimethylmorpholine is believed to exert its anti-cancer effects by targeting DNA replication and repair mechanisms in cancer cells. Specifically, it inhibits the activity of an enzyme called poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair. By inhibiting PARP, this compound causes DNA damage to accumulate in cancer cells, leading to their death.
Biochemical and Physiological Effects:
In addition to its anti-cancer effects, this compound has been shown to have other biochemical and physiological effects. It has been reported to inhibit the activity of several enzymes involved in inflammation, which could potentially make it useful in treating inflammatory diseases. It has also been shown to have a positive effect on blood glucose levels in animal models, suggesting that it could be useful in treating diabetes.
Advantages and Limitations for Lab Experiments
One advantage of 4-[4-fluoro-3-(1-piperidinylsulfonyl)benzoyl]-2,6-dimethylmorpholine is that it has shown efficacy against a wide range of cancer cell types, making it a promising candidate for further development. However, one limitation is that its mechanism of action is not fully understood, which could make it difficult to optimize its use in cancer treatment. Additionally, like many small molecule drugs, this compound may have limited bioavailability and could be subject to rapid metabolism and elimination in vivo.
Future Directions
There are several potential future directions for the use of 4-[4-fluoro-3-(1-piperidinylsulfonyl)benzoyl]-2,6-dimethylmorpholine in cancer treatment. One possibility is to explore its use in combination with other anti-cancer agents, such as chemotherapy or radiation therapy, to enhance its efficacy. Another possibility is to develop more potent and selective PARP inhibitors based on the structure of this compound. Finally, it may be possible to use this compound as a tool compound to further elucidate the role of PARP in cancer biology.
Synthesis Methods
The synthesis of 4-[4-fluoro-3-(1-piperidinylsulfonyl)benzoyl]-2,6-dimethylmorpholine involves several steps, starting with the reaction of 4-fluoro-3-nitrobenzoic acid with piperidine to form the corresponding nitroaniline. This intermediate is then reacted with 2,6-dimethylmorpholine and sulfonyl chloride to yield this compound. The final product is purified using column chromatography and characterized using various spectroscopic techniques.
Scientific Research Applications
4-[4-fluoro-3-(1-piperidinylsulfonyl)benzoyl]-2,6-dimethylmorpholine has been extensively studied for its potential as an anti-cancer agent. In preclinical studies, it has shown promising results in inhibiting the growth of various types of cancer cells, including breast, lung, and prostate cancer. It has also been shown to induce apoptosis (programmed cell death) in cancer cells, while sparing healthy cells.
properties
IUPAC Name |
(2,6-dimethylmorpholin-4-yl)-(4-fluoro-3-piperidin-1-ylsulfonylphenyl)methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25FN2O4S/c1-13-11-20(12-14(2)25-13)18(22)15-6-7-16(19)17(10-15)26(23,24)21-8-4-3-5-9-21/h6-7,10,13-14H,3-5,8-9,11-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMJBWNWMQAFFNN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CC(O1)C)C(=O)C2=CC(=C(C=C2)F)S(=O)(=O)N3CCCCC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25FN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.